Cas no 15398-91-1 (9-Phenanthrenemethanamine)

9-Phenanthrenemethanamine structure
9-Phenanthrenemethanamine structure
Product Name:9-Phenanthrenemethanamine
CAS No:15398-91-1
MF:C15H13N
MW:207.270423650742
CID:120953
PubChem ID:436542
Update Time:2025-04-18

9-Phenanthrenemethanamine Chemical and Physical Properties

Names and Identifiers

    • 9-Phenanthrenemethanamine
    • RARECHEM AL BW 0139
    • C-PHENANTHREN-9-YL-METHYLAMINE
    • phenanthren-9-ylmethanamine
    • 1-(PHENANTHREN-9-YL)METHANAMINE
    • 15398-91-1
    • DTXSID60331241
    • SCHEMBL8517693
    • MDL: MFCD06212576
    • Inchi: 1S/C15H13N/c16-10-12-9-11-5-1-2-6-13(11)15-8-4-3-7-14(12)15/h1-9H,10,16H2
    • InChI Key: BINPPAGEURCXIV-UHFFFAOYSA-N
    • SMILES: NCC1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 207.10489
  • Monoisotopic Mass: 207.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 3.3

Experimental Properties

  • PSA: 26.02
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